Cas no 2377664-99-6 (5-(8-Chloro-7-fluoroisoquinolin-3-yl)-2-methylthiazole)

• Product Name: 5-(8-Chloro-7-fluoroisoquinolin-3-yl)-2-methylthiazole
• CAS No: 2377664-99-6
• MF: C₁₃H₈ClFN₂S
• MW: 278.732423782349
• CID: 5165090
• Update Time: 2025-07-02

5-(8-Chloro-7-fluoroisoquinolin-3-yl)-2-methylthiazole Chemical and Physical Properties

Names and Identifiers

• 5-(8-chloro-7-fluoroisoquinolin-3-yl)-2-methylthiazole
• starbld0004314
• E72037
• 5-(8-Chloro-7-fluoroisoquinolin-3-yl)-2-methylthiazole

• Inchi： 1S/C13H8ClFN2S/c1-7-16-6-12(18-7)11-4-8-2-3-10(15)13(14)9(8)5-17-11/h2-6H,1H3
• InChI Key： MRMBYZCUSODMSH-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=CC(C3=CN=C(C)S3)=NC=C21)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 307
• XLogP3: 4
• Topological Polar Surface Area: 54

Additional information on 5-(8-Chloro-7-fluoroisoquinolin-3-yl)-2-methylthiazole

Recent Advances in the Study of 5-(8-Chloro-7-fluoroisoquinolin-3-yl)-2-methylthiazole (CAS: 2377664-99-6)

The compound 5-(8-Chloro-7-fluoroisoquinolin-3-yl)-2-methylthiazole (CAS: 2377664-99-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, characterized by its unique isoquinoline and thiazole moieties, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 5-(8-Chloro-7-fluoroisoquinolin-3-yl)-2-methylthiazole to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps required for production. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, computational modeling has been employed to predict the compound's binding affinity for various biological targets, particularly kinases involved in inflammatory and oncogenic pathways.

In vitro and in vivo studies have demonstrated the compound's promising activity as a kinase inhibitor, with notable efficacy against specific cancer cell lines. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that 5-(8-Chloro-7-fluoroisoquinolin-3-yl)-2-methylthiazole exhibited potent inhibitory effects on the proliferation of non-small cell lung cancer (NSCLC) cells, with an IC50 value in the nanomolar range. The compound's ability to selectively target cancer cells while sparing normal cells underscores its potential as a targeted therapy.

Further investigations into the compound's mechanism of action have revealed its interaction with key signaling pathways, including the PI3K/AKT and MAPK/ERK cascades. These pathways are frequently dysregulated in cancer and inflammatory diseases, making them attractive targets for therapeutic intervention. Researchers have also explored the compound's potential in combination therapies, where it has shown synergistic effects with existing chemotherapeutic agents, thereby enhancing their efficacy and reducing resistance.

Despite these promising findings, challenges remain in the development of 5-(8-Chloro-7-fluoroisoquinolin-3-yl)-2-methylthiazole as a clinical candidate. Issues such as metabolic stability, pharmacokinetics, and potential off-target effects need to be addressed through further preclinical studies. Recent efforts have focused on structural modifications to improve these properties, with some derivatives showing enhanced stability and reduced toxicity in animal models.

In conclusion, 5-(8-Chloro-7-fluoroisoquinolin-3-yl)-2-methylthiazole represents a promising scaffold for the development of novel kinase inhibitors with potential applications in oncology and inflammatory diseases. Ongoing research aims to optimize its pharmacological profile and advance it through the drug development pipeline. The compound's unique structural features and biological activity make it a valuable subject for future studies in chemical biology and medicinal chemistry.